(2E)-2-(phenylhydrazinylidene)propanoate

• Molecular Formula: C9H9N2O2-
• Molecular Weight: 177.18 g/mol
• IUPAC Name: (2E)-2-(phenylhydrazinylidene)propanoate
• InChI: InChI=1S/C9H10N2O2/c1-7(9(12)13)10-11-8-5-3-2-4-6-8/h2-6,11H,1H3,(H,12,13)/p-1/b10-7+
• InChI Key: CSTSUTMIORLRIN-JXMROGBWSA-M
• Isomeric SMILES: C/C(=N\NC1=CC=CC=C1)/C(=O)[O-]
• Canonical SMILES: CC(=NNC1=CC=CC=C1)C(=O)[O-]
• Synonyms: pyruvate phenylhydrazone

Description

(2E)-2-(Phenylhydrazinylidene)propanoate is a hydrazone derivative characterized by a phenyl group attached to a hydrazinylidene moiety and an ethyl propanoate ester. Its E-configuration at the C=N bond ensures planar geometry, influencing its reactivity and intermolecular interactions. This compound serves as a precursor in synthesizing heterocyclic compounds, such as 1,2-dihydroquinolines, via stereoselective reactions with alkynes (e.g., ethyl propiolate) . Its structural flexibility allows for diverse substitutions, enabling tailored physicochemical and biological properties.

Comparison with Similar Compounds

Substituted Phenyl Derivatives

Ethyl (2E)-2-(4-Methoxyphenyl)hydrazinylidenepropanoate (CAS 4792-57-8)

• Structure : Incorporates a 4-methoxy group on the phenyl ring.
• Impact: The electron-donating methoxy group enhances solubility in polar solvents compared to the parent compound. This substitution may also alter π-π stacking interactions in crystalline states, as observed in X-ray structures of related hydrazonopropionate derivatives .
• Applications : Used in synthesizing photochromic materials due to its extended conjugation system.

Ethyl 2-Chloro-2-(4-Methylphenyl)hydrazinylidene Acetate

• Structure : Chlorine atom at the α-position and a 4-methylphenyl group.
• Impact: The electron-withdrawing Cl increases electrophilicity at the hydrazone nitrogen, facilitating nucleophilic additions.

Aliphatic and Unsaturated Chain Modifications

(2E)-2-{2-[(2Z)-3-Phenylbut-2-en-1-yl]hydrazinylidene}propanoic Acid (CAS 88333-74-8)

• Structure : Features a conjugated butenyl chain.
• Properties :
  • Molecular weight: 232.28 g/mol.
  • Boiling point: 401.6°C; density: 1.077 g/cm³ .
• Impact: The extended aliphatic chain increases lipophilicity, favoring interactions with hydrophobic protein pockets.

Thiourea and Heterocyclic Derivatives

(2E)-2-[2-(Cyclohexylcarbamothioyl)hydrazinylidene]propanoic Acid

• Structure : Cyclohexylthiourea substituent.
• Impact : The thiourea moiety enables strong hydrogen bonding (N–H···S and O–H···S interactions), influencing crystal packing and solubility. This derivative exhibits conformational rigidity due to intramolecular N–H···O hydrogen bonds, as confirmed by SHELX-refined X-ray structures .
• Applications : Investigated for antimicrobial activity, leveraging hydrogen-bonding interactions with microbial enzymes.

Methyl 3-[[3-Chloro-5-(Trifluoromethyl)pyridin-2-yl]hydrazinylidene]-2-(1,2,4-Triazol-1-yl)propanoate

• Structure : Contains trifluoromethyl and triazole groups.
• Impact : The CF3 group enhances metabolic stability and electron-deficient character, while the triazole ring participates in π-stacking and metal coordination, relevant in agrochemical fungicides (e.g., strobilurin analogs) .

Sulfonyl and Carbamoyl Derivatives

Ethyl (2E)-2-(Carbamoylhydrazinylidene)-3-(4-Chlorophenyl)sulfonylpropanoate (CAS 861211-81-6)

• Structure : Combines carbamoyl and sulfonyl groups.
• Impact : The sulfonyl group increases acidity of adjacent protons (pKa ~1–2), enhancing reactivity in nucleophilic substitution reactions. The carbamoyl moiety improves water solubility, making it suitable for aqueous-phase pharmaceutical syntheses .